Cas no 1261831-21-3 (Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine)

• Product Name: Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine
• CAS No: 1261831-21-3
• MF: C₁₆H₁₃F₆NO
• MW: 349.270945310593
• CID: 4999088
• Update Time: 2025-11-06

Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine

• Inchi： 1S/C16H13F6NO/c1-23(2)14-7-6-11(9-13(14)15(17,18)19)10-4-3-5-12(8-10)24-16(20,21)22/h3-9H,1-2H3
• InChI Key： HAEMGXNRQOCJKE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1N(C)C)C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 408
• XLogP3: 5.7
• Topological Polar Surface Area: 12.5

Additional information on Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine

Introduction to Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine (CAS No. 1261831-21-3)

Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine (CAS No. 1261831-21-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of arylamines and is characterized by the presence of a biphenyl core with multiple trifluoromethyl and trifluoromethoxy substituents, which contribute to its distinct chemical and biological properties.

The biphenyl core in Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine provides a rigid and planar structure, which can enhance the compound's ability to interact with biological targets. The trifluoromethyl and trifluoromethoxy groups are known for their strong electron-withdrawing effects, which can influence the compound's lipophilicity, metabolic stability, and binding affinity to specific receptors. These features make Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine a promising candidate for various therapeutic applications.

Recent studies have explored the potential of Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine in the treatment of neurological disorders, particularly those involving serotonin receptor modulation. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits high affinity for the serotonin 5-HT_2A receptor, a key target in the treatment of conditions such as schizophrenia and depression. The researchers found that Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine effectively antagonizes the 5-HT_2A receptor without significant off-target effects, suggesting its potential as a safer alternative to existing treatments.

In addition to its role in serotonin receptor modulation, Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine has also shown promise in cancer research. A study published in Cancer Research demonstrated that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. These findings highlight the potential of Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine as a novel anticancer agent.

The pharmacokinetic properties of Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for its development as a therapeutic agent. A study published in Drug Metabolism and Disposition reported that Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine undergoes minimal first-pass metabolism, leading to sustained plasma levels and prolonged therapeutic effects.

Furthermore, the safety profile of Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine has been evaluated in preclinical studies. Toxicology assessments have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, Dimethyl-(3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl-4-yl)-amine (CAS No. 1261831-21-3) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore new avenues for its application in treating various diseases and conditions.